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Introduction

Frateuria aurantia is a bacterium belonging to the family Xanthomonadaceae.[1][2][3][4]

Initially classified as 'Acetobacter aurantius', the type strain Kondô 67T was later reclassified as

Frateuria aurantia.[1][2][3][4] This organism has garnered interest due to its production of

triterpenoids of the hopane family and its role as a potassium solubilizing bacterium, which has

implications for agriculture in enhancing nutrient uptake in plants.[2][3][4][5][6][7][8][9] This

guide provides an in-depth overview of the genome sequencing and analysis of F. aurantia,

presenting key genomic features, detailed experimental protocols, and visualizations of

relevant biological pathways and workflows.

Genomic Characteristics
The genome of Frateuria aurantia type strain Kondô 67T consists of a single circular

chromosome.[1] The complete genome sequence provides insights into the genetic makeup of

this organism, revealing a multitude of protein-coding genes and RNA genes. A summary of the

key genomic features is presented in Table 1.
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Feature Value

Genome Size 3,603,458 bp[1][2][3]

GC Content 63.4%[1]

Protein-Coding Genes 3,200[1][2][3]

RNA Genes 88[1][2][3]

Pseudogenes 99[1]

Sequencing Coverage 546.0x[1][4]

Table 1: Summary of Frateuria aurantia Kondô 67T Genomic Features

Experimental Protocols
The following sections detail the methodologies employed in the genome sequencing and

analysis of Frateuria aurantia.

Bacterial Culture and DNA Isolation
Frateuria aurantia strain Kondô 67T (DSM 6220) was cultured in DSMZ medium 360 (YPM

medium) at 30°C.[1] DNA was isolated from 0.5-1 g of cell paste using standard procedures at

the DSMZ DNA laboratory.[1]

Genome Sequencing
A combination of two next-generation sequencing platforms, Illumina and 454 sequencing, was

utilized for the genome sequencing of F. aurantia.[1] This hybrid approach provided a

comprehensive 546.0x coverage of the genome.[1][4] The final assembly was generated from

163,130 pyrosequence reads and 25,455,174 Illumina reads.[1][4]

Genome Assembly and Annotation
The pyrosequencing reads were initially assembled using the Newbler assembler, resulting in

36 contigs in one scaffold.[1] This was then converted into a phrap assembly to incorporate the

paired-end read information from the 454 library.[1] Gene prediction and annotation were

performed using the Prodigal tool as part of the DOE-JGI genome annotation pipeline, followed
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by manual curation using the GenePRIMP pipeline.[1][4] The predicted protein-coding genes

were assigned putative functions based on searches against the NCBI non-redundant

database and various protein family databases, including PRIAM, KEGG, COG, and InterPro.

[4]

Visualizations
Experimental Workflow
The overall workflow from bacterial culture to genome annotation is depicted in the following

diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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